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Compound of Interest

Compound Name: 3-Ethylpyridine

Cat. No.: B110496

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety data and handling
precautions for 3-Ethylpyridine (CAS No. 536-78-7). The information is intended to support
researchers, scientists, and professionals in drug development in the safe handling and use of

this compound.

Chemical Identification and Physical Properties

3-Ethylpyridine is a pyridine derivative used as a chemical intermediate in the synthesis of
various pharmaceutical and agricultural products.[1] It is a colorless to light yellow liquid with a
distinct, unpleasant odor.[2]

Table 1: Physical and Chemical Properties of 3-Ethylpyridine
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Property Value Source(s)
Molecular Formula C7HsN [3]
Molecular Weight 107.15 g/mol [3]
Boiling Point 163-166 °C [31[4]
Melting Point -77 °C [5]
Density 0.954 g/mL at 25 °C [31[4]
Flash Point 51 °C (123.8 °F) - closed cup [3]
Slightly soluble in water.
Solubility Miscible with alcohol and
ether.
Refractive Index n20/D 1.502 [3][4]

Hazard Identification and GHS Classification

3-Ethylpyridine is classified as a hazardous chemical. The following table summarizes its

GHS classification.

Table 2: GHS Hazard Classification for 3-Ethylpyridine
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Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids 3 o [3]
liquid and vapor

H302: Harmful if

Acute Toxicity, Oral 4 [6]
swallowed

Skin ) H315: Causes skin 3]

Corrosion/Irritation irritation

Serious Eye 5 H319: Causes serious 3]

Damage/Eye Irritation eye irritation

Specific Target Organ

o ) H335: May cause
Toxicity - Single 3 ) o [3]
respiratory irritation
Exposure

Signal Word: Warning[3]
Hazard Pictograms:

e Flame (GHS02)

o Exclamation Mark (GHSOQ7)

Toxicological Data

Comprehensive toxicological data for 3-Ethylpyridine is limited. Many safety data sheets
indicate that specific toxicity studies have not been conducted.

Table 3: Acute Toxicity Data for 3-Ethylpyridine

Route Species Value Source(s)

LD100: 4 ml/kg - 5
Oral Rat [7]
ml/kg
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Note: LD100 is the lethal dose for 100% of the test subjects. LD50 and LC50 data are not
readily available in the searched literature.

Occupational Exposure Limits

There are no established occupational exposure limits (e.g., PEL, TLV) for 3-Ethylpyridine.[8]
[9][10] Therefore, exposure should be minimized through engineering controls and personal
protective equipment.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 3-Ethylpyridine requires strict adherence to safety protocols to prevent
exposure and accidents.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][11]
» Use explosion-proof electrical, ventilating, and lighting equipment.[2]

» All equipment used when handling the product must be grounded to prevent static discharge.

[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
impervious clothing, such as a lab coat or apron.[7][8]

» Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,
use a respirator with an organic vapor cartridge.[9]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. K[8]eep
away from heat, sparks, open flames, and other ignition sources. T[7]he storage area should
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be clearly marked and secured.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. This material and its container must be disposed of as hazardous

waste.

[L1]### 7.0 Emergency Procedures

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention. *[11] Skin Contact: Immediately remove all contaminated
clothing. Rinse the skin with plenty of water for at least 15 minutes. Seek immediate medical
attention. *[9][11] Eye Contact: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical
attention. *[9][11] Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

[BI[11)#### 7.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. *[8] Specific Hazards: Flammable liquid and vapor. Vapors may form
explosive mixtures with air and can travel to an ignition source and flash back. C[1]ontainers
may explode when heated. *[2] Protective Equipment: Wear a self-contained breathing
apparatus (SCBA) and full protective gear.

[B]#### 7.3 Accidental Release Measures

o Evacuate unnecessary personnel and eliminate all ignition sources. *[11] Ensure adequate
ventilation.

o Absorb small spills with an inert material (e.g., sand, vermiculite) and place in a suitable,
labeled container for disposal. *[11] For large spills, dike the area to contain the spill and
collect the material for disposal. *[11] Prevent the material from entering drains, sewers, or

waterways.

[1L1]### 8.0 Example Experimental Workflow
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While specific experimental protocols will vary, the following diagram illustrates a general
workflow for a synthetic chemistry procedure that might involve a pyridine derivative like 3-
Ethylpyridine. This example is based on the synthesis of 3-Chloro-2-ethylpyridine from 2-
ethylpyridine N-oxide.
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Prepare Reactants
(e.g., 2-ethylpyridine N-oxide)

:

Reaction Setup
(Round-bottom flask, condenser)

:

Add Reagent Slowly
(e.g., POCIs at 0°C)

l

Heat to Reflux
(e.g., 110-120°C for 2-4h)

:

Monitor Reaction
(TLC or GC-MS)

%eaction Complete

Work-up
(Pour onto ice, neutralize)

:

Extract Product
(e.g., with Dichloromethane)

:

Purify Crude Product
(Column Chromatography)

:

Analyze Final Product
(NMR, etc.)

Click to download full resolution via product page

Caption: General workflow for a synthetic procedure involving a pyridine derivative.
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This guide is intended to provide a summary of the available safety information for 3-
Ethylpyridine. It is not exhaustive, and users should always consult the most current Safety
Data Sheet (SDS) from their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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